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Abstract

Ohchinin Acetate is a complex tetranortriterpenoid, a class of limonoids, naturally occurring in
plants of the Meliaceae family, notably Azadirachta indica (Neem) and Melia azedarach.[1] This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological activities of Ohchinin Acetate. Detailed experimental
protocols for its isolation and characterization, alongside data on its potential biological effects,
are presented to support further research and development.

Chemical Structure and Properties

Ohchinin Acetate is a structurally intricate natural product. Its chemical identity and properties
are summarized below.

Chemical Structure

The definitive structure of Ohchinin Acetate has been elucidated through spectroscopic
methods.

Figure 1: 2D Chemical Structure of Ohchinin Acetate
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Caption: Simplified diagram of Ohchinin Acetate's key structural features.

Physicochemical Properties

A summary of the key physicochemical properties of Ohchinin Acetate is provided in Table 1.

Property Value Source
Molecular Formula C38H4409 PubChem[1]
Molar Mass 644.77 g/mol PubChem[1]

[(1R,2S,4R,6R,9R,10R,11R,12
S,14R,15R,18R)-14-acetyloxy-
6-(furan-3-yl)-10-(2-methoxy-2-
oxoethyl)-7,9,11,15-

IUPAC Name PubChem[1]
tetramethyl-3,17-
dioxapentacyclo[9.6.1.02,9.04,
8.015,18]octadec-7-en-12-yl]

(E)-3-phenylprop-2-enoate

CAS Number 67023-81-8 ChemicalBook
Predicted Boiling Point 694.3 +55.0 °C ChemicalBook
Predicted Density 1.27 £ 0.1 g/cm3 ChemicalBook
Appearance Colorless prisms Ochi et al., 1978
Storage Temperature 2-8 °C ChemBK

Experimental Protocols
Isolation and Purification of Ohchinin Acetate

The following protocol is based on the methodology described for the isolation of limonoids
from Melia azedarach.

Figure 2: Workflow for the Isolation of Ohchinin Acetate
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Caption: General experimental workflow for isolating Ohchinin Acetate.
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Detailed Methodology:

o Extraction: The dried and powdered fruits of Melia azedarach Linn. var. japonica Makino are
subjected to exhaustive extraction with diethyl ether at room temperature.

o Concentration: The resulting ether extract is concentrated under reduced pressure to yield a
crude residue.

o Chromatography: The crude extract is then subjected to silica gel column chromatography.

o Elution: A solvent gradient, typically starting with a non-polar solvent and gradually
increasing in polarity (e.g., a hexane-ethyl acetate gradient), is used to elute the compounds.

o Fractionation and Analysis: Fractions are collected and analyzed by thin-layer
chromatography (TLC) to identify those containing Ohchinin Acetate.

« Purification: Fractions rich in Ohchinin Acetate are combined and may require further
purification steps, such as preparative TLC or repeated column chromatography, to achieve
high purity.

o Crystallization: The purified Ohchinin Acetate is crystallized from a suitable solvent system
to obtain colorless prisms.

Structural Elucidation

The structure of Ohchinin Acetate is typically confirmed using a combination of spectroscopic
techniques.

Table 2: Spectroscopic Data for Ohchinin Acetate
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Technique Key Observations

Reveals the number and connectivity of protons
1H NMR ,
in the molecule.

Provides information on the carbon skeleton of
13C NMR
the molecule.

M s Determines the molecular weight and
ass Spectrometry _
fragmentation pattern.

R Spect Identifies the presence of functional groups such
pectroscopy
as esters and carbonyls.

Indicates the presence of chromophores within
UV Spectroscopy the molecule

Biological Activity and Potential Applications

Limonoids from the Meliaceae family are known for a wide range of biological activities,
including insecticidal, anti-inflammatory, and anticancer effects. While specific data for
Ohchinin Acetate is limited, studies on related compounds and extracts from Melia azedarach
suggest potential therapeutic and agricultural applications.

Insecticidal Activity

Extracts from Melia azedarach containing various limonoids have demonstrated insect
deterrent and insecticidal properties against several agricultural pests.[2] The complex
structure of limonoids like Ohchinin Acetate is thought to interfere with insect feeding and
development.

Anti-inflammatory Activity

Several limonoids isolated from Melia azedarach have shown significant anti-inflammatory
effects.[3][4] For instance, some related compounds have been found to inhibit the production
of nitric oxide (NO) in lipopolysaccharide (LPS)-induced macrophages, a key process in the
inflammatory response.[5]

Figure 3: Potential Anti-inflammatory Mechanism of Action
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Caption: Hypothesized inhibition of INOS by Ohchinin Acetate.

Anticancer Activity

While direct studies on the anticancer activity of Ohchinin Acetate are not widely available,
various extracts and isolated compounds from Melia azedarach have been reported to exhibit
cytotoxic effects against different cancer cell lines.[6] The proposed mechanisms often involve
the induction of apoptosis and cell cycle arrest.

Future Directions

Ohchinin Acetate represents a promising natural product for further investigation. Future
research should focus on:

» Quantitative Biological Assays: Determining the specific IC50 or EC50 values of pure
Ohchinin Acetate in various insecticidal, anti-inflammatory, and anticancer assays.
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e Mechanism of Action Studies: Elucidating the precise molecular targets and signaling
pathways affected by Ohchinin Acetate.

e Synthesis and Analogue Development: Exploring the total synthesis of Ohchinin Acetate
and creating analogues to improve potency and selectivity for specific biological targets.

Conclusion

Ohchinin Acetate is a structurally complex limonoid with significant potential for applications in
agriculture and medicine. This guide has summarized its chemical structure, properties, and
the current understanding of its biological activities. The provided experimental frameworks for
isolation and characterization, along with the overview of its potential therapeutic effects, aim to
facilitate further research into this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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